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Compound of Interest

Compound Name: 3-Ethyl-2,3,4-trimethylhexane

Cat. No.: B14554680 Get Quote

CAS Number: 61868-79-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethyl-2,3,4-trimethylhexane,

including its chemical and physical properties. Due to the limited availability of published

research on this specific isomer, this document focuses on its fundamental characteristics.

Information regarding detailed experimental protocols, biological activities, and associated

signaling pathways is not currently available in scientific literature.

Chemical and Physical Properties
3-Ethyl-2,3,4-trimethylhexane is a saturated hydrocarbon with the molecular formula C₁₁H₂₄.

[1] As a branched-chain alkane, its structure influences its physical properties.

Table 1: Computed Physicochemical Properties of 3-Ethyl-2,3,4-trimethylhexane
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Property Value Source

Molecular Weight 156.31 g/mol PubChem[1]

Molecular Formula C₁₁H₂₄ PubChem[1]

IUPAC Name 3-ethyl-2,3,4-trimethylhexane PubChem[1]

InChI

InChI=1S/C11H24/c1-7-

10(5)11(6,8-2)9(3)4/h9-10H,7-

8H2,1-6H3

PubChem[1]

InChIKey
XCNOKZUAQAZTAJ-

UHFFFAOYSA-N
PubChem[1]

Canonical SMILES CCC(C)C(C)(CC)C(C)C PubChem[1]

Experimental Data
Currently, there is a lack of specific experimental data in the public domain for 3-Ethyl-2,3,4-
trimethylhexane concerning its biological activity, toxicity, or its use in drug development.

Research into this specific molecule appears to be limited.

Synthesis and Reactions
General synthetic methods for branched alkanes can be applied for the preparation of 3-Ethyl-
2,3,4-trimethylhexane. These methods often involve alkylation or coupling reactions. As a

saturated hydrocarbon, its reactivity is generally low, participating in reactions typical of alkanes

such as combustion and free-radical halogenation under specific conditions.

Logical Relationship of Isomers
The properties and reactivity of alkanes are highly dependent on their isomeric structure. The

following diagram illustrates the relationship between the specified compound and some of its

isomers, for which CAS numbers were also identified during the initial search.
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Branched Alkanes
(C₁₁H₂₄)

3-Ethyl-2,3,4-trimethylhexane
(CAS: 61868-79-9)

3-Ethyl-2,2,4-trimethylhexane
(CAS: 61868-74-4)

3-Ethyl-2,2,3-trimethylhexane
(CAS: 61868-72-2)

3-Ethyl-2,4,5-trimethylhexane
(CAS: 61868-82-4)

3-Ethyl-2,4,4-trimethylhexane
(CAS: 61868-83-5)

Click to download full resolution via product page

Caption: Isomeric relationship of 3-Ethyl-2,3,4-trimethylhexane.
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Future Research Directions
The absence of detailed studies on 3-Ethyl-2,3,4-trimethylhexane presents an opportunity for

foundational research. Key areas for future investigation could include:

Detailed Spectroscopic Analysis: Comprehensive characterization using NMR, IR, and mass

spectrometry.

Toxicological Studies: Assessment of its potential biological effects and toxicity profile.

Physicochemical Property Determination: Experimental measurement of properties such as

boiling point, melting point, and viscosity.

Applications as a Solvent or Fuel Component: Investigating its potential uses based on its

physical properties.

Due to the lack of available data, this guide cannot provide detailed experimental protocols or

signaling pathway diagrams as requested. Further research is required to elucidate the

properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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